Cas no 1807095-80-2 (Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate)
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
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- Inchi: 1S/C12H11F3N2O2/c1-19-11(18)4-7-2-8(5-16)9(6-17)10(3-7)12(13,14)15/h2-3H,4-5,16H2,1H3
- InChI Key: MJOMTZAIPJPLCZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CC(=O)OC)=CC(CN)=C1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 375
- XLogP3: 1.2
- Topological Polar Surface Area: 76.1
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012001086-250mg |
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate |
1807095-80-2 | 97% | 250mg |
484.80 USD | 2021-07-04 | |
| Alichem | A012001086-500mg |
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate |
1807095-80-2 | 97% | 500mg |
823.15 USD | 2021-07-04 | |
| Alichem | A012001086-1g |
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate |
1807095-80-2 | 97% | 1g |
1,504.90 USD | 2021-07-04 |
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2): An Overview
Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a trifluoromethyl substituent, and an aminomethyl functionality, which collectively contribute to its potential biological activities and pharmacological properties.
The molecular formula of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate is C12H11F3N2O2, and its molecular weight is approximately 266.22 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological targets. The cyano group, known for its strong electron-withdrawing properties, further enhances the compound's stability and bioavailability.
In recent years, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel therapeutic agents. The compound's structural flexibility allows for the introduction of various functional groups, making it a valuable intermediate in the design of drugs targeting specific diseases.
A study published in the Journal of Medicinal Chemistry highlighted the potential of Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. By modulating these interactions, researchers aim to develop new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
The aminomethyl functionality in Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate provides a reactive site for further chemical modifications. This feature is particularly advantageous in the context of drug conjugation strategies, where the compound can be linked to targeting moieties or delivery vehicles to enhance its therapeutic efficacy and reduce side effects. For example, conjugation with antibodies or nanoparticles can improve the compound's selectivity and pharmacokinetic properties.
Beyond its applications in drug discovery, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate has also shown promise in materials science and chemical synthesis. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. Additionally, the compound's stability under various reaction conditions allows for its use as a reagent or catalyst in synthetic transformations.
In conclusion, Methyl 3-aminomethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807095-80-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in multiple scientific fields.
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